![molecular formula C7H13ClN2O3 B2618458 3-(2-Chloroacetyl)-1-(1-methoxypropan-2-yl)urea CAS No. 1094363-52-6](/img/structure/B2618458.png)
3-(2-Chloroacetyl)-1-(1-methoxypropan-2-yl)urea
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Overview
Description
3-(2-Chloroacetyl)-1-(1-methoxypropan-2-yl)urea, also known as CCNU, is a chemotherapy drug that has been used for the treatment of several types of cancer, including brain tumors and lymphomas. CCNU belongs to the family of nitrosourea compounds, which are known for their ability to cross the blood-brain barrier and penetrate the central nervous system.
Mechanism of Action
3-(2-Chloroacetyl)-1-(1-methoxypropan-2-yl)urea exerts its anticancer effects by alkylating DNA and RNA, leading to the formation of cross-links between nucleic acids. This cross-linking interferes with DNA replication and transcription, ultimately leading to cell death. This compound is also known to inhibit DNA repair mechanisms, which further enhances its anticancer properties.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. This compound is known to cross the blood-brain barrier, which makes it an effective treatment for brain tumors. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, this compound has been shown to inhibit angiogenesis, or the formation of new blood vessels, which is a critical step in the growth and spread of cancer cells.
Advantages and Limitations for Lab Experiments
3-(2-Chloroacetyl)-1-(1-methoxypropan-2-yl)urea has several advantages and limitations for lab experiments. One advantage of this compound is its ability to cross the blood-brain barrier, which makes it an effective treatment for brain tumors. Additionally, this compound has been extensively studied, and its mechanism of action is well understood. However, this compound also has several limitations. This compound is a highly toxic drug and can cause significant side effects, including bone marrow suppression and liver toxicity. Additionally, this compound has a narrow therapeutic index, meaning that the difference between a therapeutic and a toxic dose is relatively small.
Future Directions
There are several future directions for research on 3-(2-Chloroacetyl)-1-(1-methoxypropan-2-yl)urea. One area of research is the development of new formulations of this compound that can reduce its toxicity while maintaining its efficacy. Another area of research is the identification of biomarkers that can predict the response to this compound treatment. Additionally, there is a need for further research on the use of this compound in combination with other chemotherapy drugs to improve its efficacy. Finally, there is a need for further research on the use of this compound in the treatment of other types of cancer, including breast and lung cancer.
Conclusion
In conclusion, this compound is a chemotherapy drug that has been used for the treatment of several types of cancer, including brain tumors and lymphomas. This compound exerts its anticancer effects by alkylating DNA and RNA, leading to the formation of cross-links between nucleic acids. This compound has several advantages and limitations for lab experiments, and there are several future directions for research on this compound. With further research, this compound has the potential to be an effective treatment for several types of cancer.
Synthesis Methods
3-(2-Chloroacetyl)-1-(1-methoxypropan-2-yl)urea can be synthesized by reacting 1-(1-methoxypropan-2-yl)urea with 2-chloroacetyl chloride in the presence of a base such as triethylamine. The reaction proceeds through an acylation reaction, resulting in the formation of this compound as the final product. The synthesis of this compound is relatively straightforward and can be carried out in a laboratory setting.
Scientific Research Applications
3-(2-Chloroacetyl)-1-(1-methoxypropan-2-yl)urea has been extensively studied for its anticancer properties and has been used in the treatment of several types of cancer, including brain tumors, lymphomas, and multiple myeloma. This compound has been shown to be effective in the treatment of recurrent glioblastoma, a type of brain tumor that is notoriously difficult to treat. This compound has also been used in combination with other chemotherapy drugs to treat lymphomas and multiple myeloma.
Properties
IUPAC Name |
2-chloro-N-(1-methoxypropan-2-ylcarbamoyl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13ClN2O3/c1-5(4-13-2)9-7(12)10-6(11)3-8/h5H,3-4H2,1-2H3,(H2,9,10,11,12) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XXZWMRISCOUUMK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(COC)NC(=O)NC(=O)CCl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.64 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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